Cas no 78834-99-8 (2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-)

• Product Name: 2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-
• CAS No: 78834-99-8
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 533791
• Update Time: 2024-01-30

2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-
• 3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoic acid

• Inchi： 1S/C14H16O3/c1-10(2)3-6-12-9-11(4-7-13(12)15)5-8-14(16)17/h3-5,7-9,15H,6H2,1-2H3,(H,16,17)/b8-5+
• InChI Key： HZKNHDLUFBYIQN-VMPITWQZSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(O)C(C/C=C(\C)/C)=C1

Computed Properties

• Exact Mass: 232.11
• Monoisotopic Mass: 232.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids